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Compound of Interest

Compound Name: Calciumdodecanoate

Cat. No.: B13835039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

calcium dodecanoate (also known as calcium laurate). The information is curated to meet the

needs of researchers, scientists, and professionals in drug development, with a focus on

quantitative data, experimental context, and clear visual representations of key biological and

safety-related processes.

Section 1: Physicochemical and Toxicological
Profile
Calcium dodecanoate is the calcium salt of dodecanoic acid (lauric acid), a saturated medium-

chain fatty acid.[1] It is a white powder with limited solubility in water but is soluble in organic

solvents.[2][3] While it is used in various industrial applications, including as a lubricant,

emulsifier, and stabilizer, its biological and toxicological profiles are of primary interest in a

research and development setting.[4][5]

Physicochemical Data
The following table summarizes the key physicochemical properties of calcium dodecanoate.
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Property Value Source

Chemical Formula C24H46CaO4 [2]

Molecular Weight 438.70 g/mol [2]

CAS Number 4696-56-4 [2]

Appearance White powder [3]

Melting Point 182 °C [2]

Water Solubility 2.6e-05 g/L (predicted) [6]

logP 9.07 (predicted) [6]

Toxicological Data
Comprehensive quantitative toxicological data for calcium dodecanoate is limited in publicly

available literature and safety data sheets. Much of the available information notes that specific

toxicity values have not been determined. The Cosmetic Ingredient Review (CIR) Expert Panel

has concluded that calcium laurate is safe in cosmetics when formulated to be non-irritating

and non-sensitizing.[7] For a more complete toxicological assessment, data for the parent

compound, lauric acid, is often considered.

Parameter Value Species Route Source

Acute Oral

Toxicity (LD50)
No data available - - [6]

Acute Dermal

Toxicity (LD50)
No data available - - [6]

Acute Inhalation

Toxicity (LC50)
No data available - - [6]

Ecotoxicological Data
Similarly, specific ecotoxicity data for calcium dodecanoate is not readily available.[8]

Environmental fate studies for related fatty acids suggest they are readily biodegradable.[9]
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Parameter Value Species Duration Source

Toxicity to Fish

(LC50)
No data available - - [8]

Toxicity to

Daphnia (EC50)
No data available - - [8]

Toxicity to Algae

(EC50)
No data available - - [8]

Section 2: Biological Activity and Signaling
Pathways
While calcium dodecanoate itself is primarily used as an excipient, its constituent fatty acid,

lauric acid, is biologically active and has been shown to modulate several key signaling

pathways. Understanding these pathways is crucial for researchers investigating the effects of

formulations containing calcium dodecanoate.

PPARα Signaling Pathway
Lauric acid acts as a natural ligand for Peroxisome Proliferator-Activated Receptor alpha

(PPARα), a nuclear receptor that plays a critical role in fatty acid oxidation.[10] Activation of

PPARα by lauric acid can lead to the upregulation of genes involved in lipid metabolism.[10]

Nucleus

Lauric Acid PPARα
 activates

RXR

PPRE
(Peroxisome Proliferator

Response Element)
 binds to

 binds to

Target Gene
Transcription

(e.g., CPT1, ACO)

 initiates Increased Fatty Acid
Oxidation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

http://chemchart.com/calcium-laurate-detail.html
http://chemchart.com/calcium-laurate-detail.html
http://chemchart.com/calcium-laurate-detail.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5815395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5815395/
https://www.benchchem.com/product/b13835039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lauric Acid Activation of the PPARα Signaling Pathway.

EGFR/ERK Signaling Pathway
Studies have shown that lauric acid can induce apoptosis in cancer cells by increasing reactive

oxygen species (ROS) and stimulating the phosphorylation of the Epidermal Growth Factor

Receptor (EGFR) and Extracellular signal-Regulated Kinase (ERK).[11]
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Lauric Acid-Induced Apoptosis via EGFR/ERK Signaling.

TLR4 Signaling Pathway
Lauric acid can also activate Toll-like Receptor 4 (TLR4), a key receptor in the innate immune

system.[12][13] This activation can influence cellular metabolism and inflammatory responses.

[12]
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Lauric Acid Activation of the TLR4 Signaling Pathway.

Section 3: Experimental Protocols
The following are generalized protocols for investigating the signaling pathways affected by

lauric acid. Researchers should optimize these protocols for their specific experimental

systems.

PPARα Activation Assay (Luciferase Reporter Assay)
This protocol describes a method to determine if lauric acid activates PPARα.

Cell Culture and Transfection:

Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate media.

Co-transfect cells with a PPARα expression vector, a Renilla luciferase control vector, and

a luciferase reporter vector containing a PPRE.

Treatment:

24 hours post-transfection, treat cells with varying concentrations of lauric acid (solubilized

in a suitable vehicle, e.g., DMSO) or a known PPARα agonist (positive control).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b13835039?utm_src=pdf-body-img
https://lowtoxinforum.com/threads/saturated-fatty-acids-including-lauric-acid-activates-tlr4.14993/
https://www.researchgate.net/publication/322815467_Lauric_Acid_Beneficially_Modulates_Apolipoprotein_Secretion_and_Enhances_Fatty_Acid_Oxidation_via_PPARa-dependent_Pathways_in_Cultured_Rat_Hepatocytes
https://lowtoxinforum.com/threads/saturated-fatty-acids-including-lauric-acid-activates-tlr4.14993/
https://www.benchchem.com/product/b13835039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Include a vehicle-only control.

Incubate for 18-24 hours.

Luciferase Assay:

Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase

reporter assay system.

Normalize firefly luciferase activity to Renilla luciferase activity to account for transfection

efficiency.

Data Analysis:

Calculate the fold change in luciferase activity relative to the vehicle control.

EGFR and ERK Phosphorylation Assay (Western Blot)
This protocol outlines the steps to measure the phosphorylation of EGFR and ERK in response

to lauric acid treatment.

Cell Culture and Treatment:

Culture a relevant cell line (e.g., A431, HeLa) to 70-80% confluency.

Serum-starve the cells for 12-24 hours.

Treat cells with lauric acid for various time points. Include a positive control (e.g., EGF)

and an untreated control.

Cell Lysis and Protein Quantification:

Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and

phosphatase inhibitors.

Determine the protein concentration of the lysates using a BCA or Bradford assay.

Western Blotting:
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Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose

membrane.

Block the membrane with 5% BSA or non-fat milk in TBST.

Incubate the membrane with primary antibodies against phospho-EGFR, total EGFR,

phospho-ERK, and total ERK.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Data Analysis:

Quantify band intensities using densitometry software.

Normalize the phosphorylated protein levels to the total protein levels.

Section 4: Safety and Handling
Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), calcium dodecanoate is generally not classified as a hazardous substance.[10]

However, some suppliers may indicate it as an irritant, potentially causing skin and eye

irritation.[12] It may also be harmful if swallowed or inhaled.[12]

First-Aid Measures
The following workflow outlines the general first-aid procedures for exposure to calcium

dodecanoate. Always consult the specific Safety Data Sheet (SDS) for the material in use.
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Exposure Occurs

Identify Route of Exposure

Inhalation

 Inhalation

Skin Contact

 Skin

Eye Contact

 Eye

Ingestion

 Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes. Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a physician.
Show this safety data sheet to the doctor.

Click to download full resolution via product page

General First-Aid Workflow for Calcium Dodecanoate Exposure.

Handling and Storage
Handling: Avoid formation of dust and aerosols.[11] Provide appropriate exhaust ventilation

at places where dust is formed.[11]

Storage: Store in a cool, dry, and well-ventilated place.[11] Keep the container tightly closed.

[11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[11]
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Skin Protection: Wear impervious clothing and chemical-resistant gloves.[11]

Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle

respirator. For higher-level exposures, use a full-face particle respirator type P100 (US) or

P3 (EU EN 143).[11]

Section 5: Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment.[10] Avoid dust formation.[10]

Ensure adequate ventilation.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[10] Do not let

the product enter drains.[10]

Methods for Cleaning Up: Sweep up and shovel.[14] Keep in suitable, closed containers for

disposal.[14]

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: Not flammable or combustible.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[10]

This technical guide provides a summary of the available safety and biological data for calcium

dodecanoate. It is intended to supplement, not replace, the official Safety Data Sheet provided

by the manufacturer. Researchers should always consult the SDS before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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